Cas no 326913-58-0 (3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one)

• Product Name: 3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• CAS No: 326913-58-0
• MF: C₁₈H₁₃N₃O₂S
• MW: 335.379722356796
• CID: 5911609
• PubChem ID: 767291
• Update Time: 2025-11-01

3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• Oprea1_032205
• Oprea1_786445
• 3-{5-[(4-methylphenyl)amino]-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• SR-01000408065
• 326913-58-0
• SR-01000408065-1
• AKOS024600064
• WAY-301785
• F0803-0099
• EU-0002455
• 3-(5-(p-tolylamino)-1,3,4-thiadiazol-2-yl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-[5-[(4-methylphenyl)amino]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C18H13N3O2S/c1-11-6-8-13(9-7-11)19-18-21-20-16(24-18)14-10-12-4-2-3-5-15(12)23-17(14)22/h2-10H,1H3,(H,19,21)
• InChI Key： SLBSJFFNQAGRKW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C1=NN=C(NC2=CC=C(C)C=C2)S1

Computed Properties

• Exact Mass: 335.07284784g/mol
• Monoisotopic Mass: 335.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Melting Point: 279-280 °C(Solv: N,N-dimethylformamide (68-12-2); ethanol (64-17-5))
• Boiling Point: 559.7±60.0 °C(Predicted)
• pka: 1.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one

Professional Introduction to Compound with CAS No 326913-58-0 and Product Name: 3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one

The compound with CAS No 326913-58-0 and the product name 3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a complex molecular architecture, has garnered considerable attention due to its potential therapeutic applications. The synergistic interaction between the thiadiazole and chromenone moieties in its structure offers unique chemical and biological properties that make it a promising candidate for further research and development.

Recent studies have highlighted the importance of thiadiazole derivatives in medicinal chemistry due to their diverse biological activities. The presence of the 4-methylphenylamino group in the compound enhances its pharmacological profile, contributing to its potential as an antimicrobial, anti-inflammatory, or anticancer agent. The 1,3,4-thiadiazole core is particularly noteworthy for its role in modulating various biological pathways. This moiety has been extensively studied for its ability to interact with enzymes and receptors, thereby influencing cellular processes.

The chromenone component of the compound adds another layer of complexity, offering opportunities for photochemical interactions and redox properties. Chromenones are known for their stability and bioavailability, making them suitable for drug development. The combination of these two heterocyclic systems in 3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one suggests a multifaceted mechanism of action that could be exploited for therapeutic benefits.

In the context of contemporary pharmaceutical research, this compound aligns with the growing interest in multitargeted drugs. By integrating multiple pharmacophores into a single molecule, such as the thiadiazole and chromenone units, researchers aim to develop drugs that can simultaneously modulate several disease-related pathways. This approach not only increases the efficacy of treatment but also reduces the likelihood of resistance development.

Experimental investigations have begun to unravel the pharmacological potential of this compound. Preliminary in vitro studies suggest that it exhibits significant inhibitory activity against certain enzymes and cancer cell lines. The 4-methylphenylamino group appears to play a crucial role in mediating these effects by interacting with specific binding sites on target proteins. Further research is needed to fully characterize these interactions and understand the underlying mechanisms.

The synthesis of 3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex molecular framework. The synthesis must be meticulously controlled to avoid unwanted byproducts that could compromise the compound's efficacy.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the binding affinity and metabolic stability of this compound. These studies provide valuable insights into how the thiadiazole and chromenone moieties interact with biological targets and how they might be metabolized within the body. Such information is critical for designing optimized drug candidates with improved pharmacokinetic profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique properties could offer novel solutions for crop protection and material science. The stability and reactivity of its heterocyclic system make it a versatile building block for various chemical applications.

As regulatory requirements become increasingly stringent, ensuring the safety and efficacy of new chemical entities is paramount. Comprehensive toxicological studies are essential before this compound can be considered for clinical use. These studies will assess its acute toxicity, chronic toxicity, genotoxicity, and other relevant safety parameters to ensure that it meets regulatory standards for human consumption.

The development of new therapeutic agents relies heavily on collaboration between academic researchers and industry scientists. Open communication channels facilitate the rapid translation of laboratory findings into clinical applications. The case of 3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one exemplifies how interdisciplinary approaches can accelerate drug discovery efforts.

In conclusion, the compound with CAS No 326913-58-0 represents a significant advancement in pharmaceutical chemistry with its unique molecular structure combining a thiadiazole moiety with a chromenone core. Its potential therapeutic applications are vast, ranging from antimicrobial agents to anticancer drugs. Further research is warranted to fully explore its pharmacological properties and develop it into a viable therapeutic option for patients worldwide.